Cas no 2137762-81-1 (2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide)

• Product Name: 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide
• CAS No: 2137762-81-1
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• MDL: MFCD31601409
• CID: 5609500
• PubChem ID: 165487467
• Update Time: 2025-05-19

2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N-[2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-yl]propanamide
• EN300-842218
• 2137762-81-1
• 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide

• MDL： MFCD31601409
• Inchi： 1S/C16H24N2O/c1-11(2)15(19)18-16(3,4)13-8-5-9-14-12(13)7-6-10-17-14/h5,8-9,11,17H,6-7,10H2,1-4H3,(H,18,19)
• InChI Key： JUWAZKLEMIZXJO-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)NC(C)(C)C1C=CC=C2C=1CCCN2

Computed Properties

• Exact Mass: 260.188863393g/mol
• Monoisotopic Mass: 260.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.1Ų

Additional information on 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide

Comprehensive Overview of 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide (CAS No. 2137762-81-1): Properties, Applications, and Research Insights

The compound 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide (CAS No. 2137762-81-1) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This tetrahydroquinoline derivative is characterized by its propanamide backbone, which contributes to its stability and reactivity in synthetic pathways. Researchers are particularly interested in its role as a bioactive intermediate, with studies exploring its utility in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide has surged, driven by their versatility in medicinal chemistry. The compound's CAS No. 2137762-81-1 is frequently searched in academic databases, reflecting its relevance in kinase inhibitor development and central nervous system (CNS) targeting agents. Its lipophilic properties and hydrogen-bonding capacity make it a candidate for optimizing drug bioavailability, a hot topic in pharmacokinetics.

From a synthetic perspective, the propanamide moiety in 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide offers opportunities for structure-activity relationship (SAR) studies. Chemists are investigating its N-alkylation potential and ring-functionalization to enhance selectivity in biological targets. This aligns with the growing trend of fragment-based drug design, where small molecules like this serve as building blocks for larger therapeutics.

Environmental and green chemistry considerations are also shaping research around CAS No. 2137762-81-1. Innovations in catalytic amidation and solvent-free synthesis aim to reduce the ecological footprint of producing such compounds. These advancements address the increasing user queries about eco-friendly chemical processes and industrial scalability in peer-reviewed literature.

Analytical challenges associated with 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide include its chromatographic separation and spectroscopic characterization. Recent publications highlight the use of LC-MS and NMR techniques to resolve its stereochemistry, a common search topic among analytical chemists. Its logP value and pKa are also critical parameters for researchers modeling blood-brain barrier permeability.

In material science, the tetrahydroquinoline core of this compound inspires applications in organic electronics and photocatalysts. Its electron-donating groups and conjugated system are being tested in OLEDs and solar cell components, responding to the global push for renewable energy technologies.

Regulatory landscapes for CAS No. 2137762-81-1 remain permissive in research settings, though Good Laboratory Practice (GLP) compliance is emphasized. This aligns with frequent searches about compound registration and REACH compliance in European and North American markets. The compound’s patent status is another trending query, with several filings referencing its derivatives.

Future directions for 2-methyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide research may explore its covalent inhibitor potential or proteolysis-targeting chimera (PROTAC) applications. These cutting-edge themes dominate recent PubMed and SciFinder searches, illustrating the compound’s evolving scientific footprint.